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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Nefazodone and its deuterated

impurity, Nefazodone Impurity 3-d6. While the precise chemical structure of Nefazodone

Impurity 3 is not publicly available, this document consolidates all known information regarding

its molecular formula and mass, alongside a detailed exploration of the parent compound, its

metabolism, and analytical methodologies relevant to its characterization.

Introduction to Nefazodone
Nefazodone is an antidepressant medication, formerly marketed under brand names such as

Serzone.[1] It is a phenylpiperazine derivative and is pharmacologically classified as a

serotonin antagonist and reuptake inhibitor (SARI).[1] Its mechanism of action involves the

potent blockade of serotonin 5-HT2A receptors and weak inhibition of serotonin and

norepinephrine reuptake.[1][2] Nefazodone is extensively metabolized in the liver, primarily by

the cytochrome P450 3A4 (CYP3A4) enzyme, leading to the formation of several active

metabolites, including hydroxynefazodone and meta-chlorophenylpiperazine (mCPP).[1][3] Due

to rare but severe hepatotoxicity, nefazodone was withdrawn from the market in many

countries.[1]
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The analysis of impurities is a critical aspect of drug development and manufacturing to ensure

the safety and efficacy of the final pharmaceutical product. Several impurities and related

compounds of nefazodone have been identified.
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Compound
Name

Molecular
Formula

Molecular
Weight ( g/mol
)

CAS Number Notes

Nefazodone C₂₅H₃₂ClN₅O₂ 470.01 83366-66-9

Active

Pharmaceutical

Ingredient.[4]

Nefazodone

Hydrochloride
C₂₅H₃₃Cl₂N₅O₂ 506.47 82752-99-6

Hydrochloride

salt of

Nefazodone.[5]

Nefazodone

Impurity 3
C₂₇H₃₄N₆O₄ 506.61 Not Available

Non-deuterated

form of the

impurity of

interest.[6][7][8]

Nefazodone

Impurity 3-d6
C₂₇H₂₈D₆N₆O₄ 512.64 Not Available

Deuterated

impurity of

interest.[6][7][8]

Nefazodone

Related

Compound A

C₁₃H₁₈Cl₂N₂ ·

HCl

309.66 (of HCl

salt)
57059-62-8

A known process

impurity.[4]

Nefazodone

Impurity 2
C₁₃H₁₇ClN₂ 236.74 141511-00-4

A known

impurity.[7][8][9]

Hydroxynefazod

one
C₂₅H₃₂ClN₅O₃ 485.01 Not Available

An active

metabolite of

Nefazodone.[3]

Triazoledione C₂₅H₃₀ClN₅O₃ 483.99 Not Available

An active

metabolite of

Nefazodone.[3]

m-

Chlorophenylpip

erazine (mCPP)

C₁₀H₁₃ClN₂ 196.68 6640-24-0

An active

metabolite of

Nefazodone.
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Chemical Structures
While the definitive structure of Nefazodone Impurity 3 and its deuterated analog remains

proprietary, the structures of the parent compound, Nefazodone, and its commonly synthesized

deuterated form, Nefazodone-d6, are well-established. The deuteration in Nefazodone-d6

typically occurs on the propyl chain, a common strategy for creating internal standards for

pharmacokinetic studies.

Chemical Structures of Nefazodone and Nefazodone-d6

Nefazodone

Nefazodone-d6

C₂₅H₃₂ClN₅O₂

C₂₅H₂₆D₆ClN₅O₂

Click to download full resolution via product page

Caption: Chemical structures of Nefazodone and its deuterated analog, Nefazodone-d6.

Experimental Protocols
Detailed experimental protocols for the synthesis and characterization of the specific,

proprietary "Nefazodone Impurity 3-d6" are not publicly available. However, a general

methodology for the analysis of nefazodone and its related substances is outlined below.
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High-Performance Liquid Chromatography (HPLC) for Impurity Profiling:

A reversed-phase HPLC method is typically employed for the quantitative determination of

nefazodone and its impurities.

Column: A C18 column, such as an Inertsil ODS-3V (250 x 4.6 mm, 5 µm), is often used.[10]

Mobile Phase: A mixture of an aqueous buffer (e.g., 0.05 M potassium dihydrogen

phosphate, pH 3.0), acetonitrile, and methanol is a common mobile phase composition.[10] A

typical ratio might be 50:40:10 (v/v/v).[10]

Detection: UV detection at a wavelength of 254 nm is suitable for the analysis of nefazodone

and its related compounds.

Method Validation: The method should be validated according to ICH guidelines, including

specificity, linearity, accuracy, precision, limit of detection (LOD), and limit of quantification

(LOQ). For known impurities, LODs and LOQs in the range of 50-100 ng/mL and 150-300

ng/mL, respectively, have been reported.[10]

Mass Spectrometry (MS) for Structural Elucidation:

Tandem mass spectrometry (MS/MS) is a powerful tool for the structural characterization of

impurities.

Ionization: Electrospray ionization (ESI) is a common technique for ionizing nefazodone and

its metabolites.

Mass Analyzer: High-resolution mass spectrometers, such as Time-of-Flight (TOF) or

Orbitrap analyzers, are used to determine the accurate mass and elemental composition of

the impurity.[11]

Fragmentation Analysis: Collision-induced dissociation (CID) is used to fragment the parent

ion of the impurity, and the resulting fragmentation pattern provides valuable information for

structural elucidation.
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Understanding the metabolic fate of a drug is crucial for identifying potential metabolites that

may also be present as impurities. The primary metabolic pathways of nefazodone include N-

dealkylation, and aliphatic and aromatic hydroxylation.

Simplified Metabolic Pathway of Nefazodone
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Caption: Simplified metabolic pathway of Nefazodone.

Conclusion
While the precise chemical structure of Nefazodone Impurity 3-d6 is not publicly disclosed,

this guide provides the essential known information, including its molecular formula and weight.

For drug development professionals, the use of well-characterized reference standards for both

the active pharmaceutical ingredient and its impurities is paramount for accurate analytical

method development, validation, and quality control. The provided overview of analytical

techniques and metabolic pathways for nefazodone serves as a valuable resource for

researchers working with this compound and its related substances. It is recommended to

source "Nefazodone Impurity 3-d6" from a reputable supplier that can provide a

comprehensive certificate of analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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